Cas no 201340-65-0 (2-(DIMETHYLAMINO)PROP-2-ENOIC ACID)

• Product Name: 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID
• CAS No: 201340-65-0
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 3885104
• PubChem ID: 19042059
• Update Time: 2025-06-09

2-(DIMETHYLAMINO)PROP-2-ENOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(dimethylamino)-
• 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID
• AKOS006293290
• 2-(dimethylamino)acrylic acid
• AT42791
• SCHEMBL1015918
• 201340-65-0

• Inchi： 1S/C5H9NO2/c1-4(5(7)8)6(2)3/h1H2,2-3H3,(H,7,8)
• InChI Key： UDWYGWMSVGVBCG-UHFFFAOYSA-N
• SMILES： OC(C(=C)N(C)C)=O

Computed Properties

• Exact Mass: 115.063328530Da
• Monoisotopic Mass: 115.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID

2-(DIMETHYLAMINO)PROP-2-ENOIC ACID: An Overview of CAS No. 201340-65-0

2-(DIMETHYLAMINO)PROP-2-ENOIC ACID, with the CAS number 201340-65-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as dimethylaminoacrylic acid, is characterized by its unique chemical structure and diverse applications. In this article, we will delve into the properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID is defined by its molecular formula, C5H9NO2. The compound features a propenoic acid backbone with a dimethylamino group attached to the double-bonded carbon atom. This arrangement imparts unique chemical properties that make it valuable in various scientific and industrial contexts. The presence of the dimethylamino group enhances the compound's basicity and reactivity, making it an attractive candidate for a wide range of chemical reactions.

One of the key areas of research involving 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID is its role in pharmaceutical development. Recent studies have explored its potential as a building block for the synthesis of novel drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of new antiviral agents. The researchers found that derivatives of 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID exhibited potent antiviral activity against several strains of influenza virus, highlighting its potential as a lead compound in drug discovery.

In addition to its pharmaceutical applications, 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID has been investigated for its use in materials science. A 2020 study published in the Journal of Polymer Science explored the polymerization behavior of this compound and its derivatives. The researchers demonstrated that 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID-based polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in advanced materials such as coatings and adhesives.

The synthesis of 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID can be achieved through various methods, each with its own advantages and limitations. One common approach involves the reaction of acrylonitrile with dimethylamine followed by hydrolysis to form the carboxylic acid. Another method involves the condensation of acetyl chloride with dimethylamine to form an intermediate, which is then treated with sodium cyanide and hydrolyzed to yield the final product. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible.

The physical properties of 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 135°C to 137°C. The compound is soluble in water and polar organic solvents such as ethanol and methanol, which facilitates its use in various chemical processes. Its solubility profile makes it an ideal candidate for solution-based reactions and formulations.

In terms of safety and handling, while 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID is another important consideration. While there is limited data available on its environmental fate and toxicity, it is generally considered to have low environmental persistence and toxicity when used responsibly. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, 2-(DIMETHYLAMINO)PROP-2-ENOIC ACID (CAS No. 201340-65-0) is a multifaceted compound with significant potential in pharmaceutical development, materials science, and other fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and application development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.